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Compound of Interest

Compound Name: Isononylphenol

Cat. No.: B1654835 Get Quote

Introduction
Isononylphenol (INP) is a member of the alkylphenol family, characterized by a phenol ring

substituted with a nine-carbon branched alkyl chain. It is a complex mixture of isomers, with the

specific branching pattern of the nonyl group influencing its chemical and physical properties,

as well as its biological activity.[1][2] Industrially, isononylphenol is primarily produced through

the acid-catalyzed alkylation of phenol with nonene.[1][3] This process results in a complex

mixture of various branched-chain isomers.[3]

This technical guide provides an in-depth overview of isononylphenol, covering its chemical

and physical properties, synthesis, analytical methodologies, and its toxicological profile, with a

focus on its endocrine-disrupting capabilities.

Chemical and Physical Properties
Isononylphenol is a viscous, pale-yellow liquid with a slight phenolic odor.[4] It has low

solubility in water but is soluble in organic solvents like alcohols.[1][2] The technical-grade

product is a complex mixture of more than 20 isomers, with varying alkyl chain branching and

substitution patterns.[1]

CAS Numbers:

It is important to note that several CAS numbers are associated with isononylphenol and its

isomers:
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11066-49-2: This CAS number typically refers to the isomer mixture of isononylphenol.[1][3]

[5]

27938-31-4: This is another CAS number associated with isononylphenol.[1][6]

84852-15-3: This number is often used for 4-nonylphenol, branched.[3]

25154-52-3: This is the general CAS number for nonylphenol.[3]

For clarity in research and regulatory contexts, it is crucial to specify the exact isomeric

composition when possible.

Quantitative Properties:

A summary of the key physical and chemical properties of isononylphenol is presented in the

table below.

Property Value Source

Molecular Formula C₁₅H₂₄O [6]

Molecular Weight 220.35 g/mol [4][6]

Appearance Pale-yellow, viscous liquid [4]

Odor Slight phenolic odor [4]

Solubility in Water 5–10 mg/L (low) [1]

Log Kow (Octanol-Water

Partition Coefficient)
5.71 (average of 3 isomers) [4]

Vapor Pressure 0.000024 mmHg [4]

Vapor Density 7.59 (Air = 1) [4]

Boiling Point Not specified

Melting Point -10 °C (sets to a glass) [4]

Flash Point 285 °F [4]

Density Not specified
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Synthesis of Isononylphenol
The industrial production of isononylphenol is primarily achieved through the electrophilic

alkylation of phenol with isononene in the presence of an acid catalyst.[1]

Experimental Protocol: Synthesis of p-Isononylphenol

The following protocol describes a general laboratory-scale synthesis of p-isononylphenol.

Materials:

Phenol

Isononene (a mixture of isomers)

Acid catalyst (e.g., sulfuric acid, acidic ion-exchange resin)[1][7]

Solvent (e.g., hexane)

Sodium hydroxide solution

Distilled water

Anhydrous magnesium sulfate

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, separatory

funnel)

Heating mantle and magnetic stirrer

Procedure:

Reaction Setup: A round-bottom flask is charged with phenol and a solvent. The flask is

equipped with a magnetic stirrer, a condenser, and a dropping funnel.

Catalyst Addition: The acid catalyst is added to the reaction mixture.

Addition of Isononene: Isononene is added dropwise to the stirred reaction mixture at a

controlled temperature.
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Reaction: The mixture is stirred at a specific temperature for a set period to ensure the

completion of the alkylation reaction.

Work-up:

The reaction mixture is cooled to room temperature.

The catalyst is removed by filtration (if solid) or neutralized with a base.

The organic layer is washed with a sodium hydroxide solution to remove unreacted

phenol, followed by washing with distilled water until neutral.

The organic layer is dried over anhydrous magnesium sulfate.

Purification: The solvent is removed under reduced pressure, and the resulting crude

isononylphenol is purified by vacuum distillation to obtain the final product.

Logical Relationship for Isononylphenol Synthesis:
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Caption: General workflow for the synthesis of isononylphenol.

Analytical Methodology: GC-MS Analysis
Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation

and identification of the various isomers of isononylphenol in environmental and biological

samples.

Experimental Protocol: GC-MS Analysis of Isononylphenol Isomers

This protocol provides a general framework for the analysis of isononylphenol isomers.

Specific parameters may need to be optimized based on the sample matrix and
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instrumentation.

Sample Preparation (Water Sample):

Solid-Phase Extraction (SPE):

A water sample is passed through an SPE cartridge (e.g., C18) to retain the

isononylphenol.

The cartridge is washed to remove interfering substances.

Isononylphenol is eluted from the cartridge with a suitable organic solvent (e.g.,

dichloromethane).

Concentration: The eluate is concentrated under a gentle stream of nitrogen.

Derivatization (Optional but Recommended): To improve chromatographic separation and

sensitivity, the extracted isononylphenol can be derivatized (e.g., silylation) before GC-MS

analysis.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column suitable for separating alkylphenols

(e.g., a non-polar or medium-polar column).

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Splitless injection.

Oven Temperature Program: A temperature gradient is used to separate the different

isomers. A typical program might start at a low temperature, ramp up to a higher

temperature, and then hold for a period.

Mass Spectrometer: A quadrupole or time-of-flight (TOF) mass spectrometer.

Ionization Mode: Electron Ionization (EI).
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Data Acquisition: The mass spectrometer is operated in either full scan mode to identify

unknown isomers or selected ion monitoring (SIM) mode for targeted quantification of

specific isomers.

Data Analysis:

Identification: Isomers are identified by comparing their retention times and mass spectra

with those of authentic standards.

Quantification: The concentration of each isomer is determined by creating a calibration

curve using standards of known concentrations. An internal standard is often used to correct

for variations in sample preparation and injection.

Experimental Workflow for GC-MS Analysis of Isononylphenol:

Sample Preparation GC-MS Analysis

Data Processing

Water Sample Solid-Phase Extraction Concentration Derivatization (Optional) Injection Chromatographic Separation Mass Spectrometric Detection

Identification

Quantification

Click to download full resolution via product page

Caption: Workflow for the GC-MS analysis of isononylphenol.

Toxicological Profile: Endocrine Disruption
Isononylphenol is recognized as an endocrine-disrupting chemical (EDC).[1] It can mimic the

effects of the natural hormone estrogen by binding to estrogen receptors (ERs), thereby

interfering with the normal functioning of the endocrine system.[1] This estrogenic activity is a

significant concern due to its potential to cause adverse effects on reproductive health and

development.[8]

Mechanism of Action: Estrogen Receptor Signaling Pathway
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The primary mechanism of isononylphenol's endocrine-disrupting activity involves its

interaction with the estrogen receptor signaling pathway. As a xenoestrogen, isononylphenol
can bind to estrogen receptors (ERα and ERβ), initiating a cascade of events that are normally

triggered by endogenous estrogens like estradiol.

Signaling Pathway Diagram:
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Caption: Isononylphenol's interference with the estrogen receptor signaling pathway.
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Applications
The primary industrial use of isononylphenol is as an intermediate in the production of

nonylphenol ethoxylates (NPEs).[1] NPEs are non-ionic surfactants widely used in:

Detergents and Cleaners: For their excellent cleaning and emulsifying properties.[1]

Emulsifiers: In various industrial processes and formulations.[1]

Paints and Coatings: As dispersing and wetting agents.

Agrochemicals: In pesticide formulations to improve their effectiveness.

Isononylphenol itself is also used in the manufacturing of:

Antioxidants: For plastics and rubber.

Lubricating oil additives.

PVC stabilizers.[1]

Due to environmental and health concerns, the use of nonylphenol and its ethoxylates has

been restricted in some regions, particularly in Europe.[1]

Conclusion
Isononylphenol is a commercially important chemical with a wide range of applications.

However, its complex isomeric nature and its classification as an endocrine disruptor

necessitate careful handling and monitoring. A thorough understanding of its properties,

synthesis, and analytical methods is crucial for researchers, scientists, and drug development

professionals working with this compound or assessing its environmental and health impacts.

The detailed information and protocols provided in this guide serve as a valuable resource for

these endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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